Cas no 1221448-81-2 (7-hydroxy-1-benzothiophene-5-carboxylic acid)

• Product Name: 7-hydroxy-1-benzothiophene-5-carboxylic acid
• CAS No: 1221448-81-2
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 1080097
• PubChem ID: 67236908
• Update Time: 2025-04-20

7-hydroxy-1-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1-benzothiophene-5-carboxylic acid
• Z1262561663
• AT21715
• 7-Hydroxybenzo[b]thiophene-5-carboxylic acid
• AKOS024206572
• SCHEMBL1983341
• CS-0099895
• 1221448-81-2
• 7-Hydroxybenzo[b]thiophene-5-carboxylicacid
• EN300-183327
• NEGUYZPTEJBCNN-UHFFFAOYSA-N

• Inchi： 1S/C9H6O3S/c10-7-4-6(9(11)12)3-5-1-2-13-8(5)7/h1-4,10H,(H,11,12)
• InChI Key： NEGUYZPTEJBCNN-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=O)O)C=C(C1=2)O

Computed Properties

• Exact Mass: 194.004
• Monoisotopic Mass: 194.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No date available
• Density: 1.6±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 464.5±30.0 °C at 760 mmHg
• Flash Point: 234.7±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

7-hydroxy-1-benzothiophene-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives